Cas no 338400-74-1 (3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid)

• Product Name: 3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid
• CAS No: 338400-74-1
• MDL: MFCD01568322
• CID: 4646971
• Update Time: 2025-06-22

3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid

• MDL： MFCD01568322

Additional information on 3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid

3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic Acid: A Promising Compound in Modern Pharmaceutical Research

3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid, with the CAS number 338400-74-1, represents a significant advancement in the field of biomedical research. This compound, characterized by its unique molecular structure, has attracted considerable attention due to its potential applications in drug discovery and targeted therapy. Recent studies have highlighted its multifaceted biological activities, including anti-inflammatory and antioxidant properties, which make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid is composed of a quinolinecarboxylic acid core, substituted with a 4-chlorophenoxy group and a phenyl ring. This structural complexity contributes to its diverse interactions with biological targets. The quinolinecarboxylic acid scaffold is well-known for its pharmacological relevance, as it forms the basis of several clinically approved drugs, including antibiotics and anti-cancer agents.

Recent research advancements have demonstrated that 3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid exhibits potent anti-inflammatory effects by modulating key inflammatory pathways such as NF-κB and MAPK signaling. A 2023 study published in Journal of Medicinal Chemistry reported that this compound significantly inhibits the production of pro-inflammatory cytokines like IL-6 and TNF-α in lipopolysaccharide-stimulated macrophages. These findings suggest its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the antioxidant properties of 3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid have been extensively investigated. A 2024 review in Pharmacological Research highlighted its ability to scavenge reactive oxygen species (ROS) and upregulate antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). These mechanisms are crucial for mitigating oxidative stress, which is implicated in various pathological conditions including neurodegenerative disorders and cardiovascular diseases.

One of the most promising aspects of 3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid is its potential role in targeted therapy. Research published in Cancer Research in 2023 indicated that this compound selectively inhibits the EGFR (Epidermal Growth Factor Receptor) pathway in cancer cells, thereby suppressing tumor growth. This property makes it a candidate for the development of precision medicine strategies, particularly in the treatment of non-small cell lung cancer (NSCLC) and metastatic breast cancer.

The synthetic pathway of 3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid has also been optimized to enhance its bioavailability and reduce potential side effects. A 2025 study in Organic & Biomolecular Chemistry described a novel approach to synthesize this compound using green chemistry techniques, which minimizes environmental impact while maintaining high yield and purity. This advancement is critical for the scalable production of the compound for clinical trials and drug development.

Despite its promising profile, the mechanism of action of 3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid is still under investigation. Recent in silico studies have suggested that it may interact with multiple targets, including ion channels and receptor tyrosine kinases. These interactions could explain its broad biological effects, although further experimental validation is required to confirm these hypotheses.

In conclusion, 3-(4-Chlorophenoxy)-2-phenyl-4-quinolinecarboxylic acid (CAS 338400-74-1) is a versatile compound with significant potential in biomedical research. Its anti-inflammatory, antioxidant, and targeted therapeutic properties make it a promising candidate for the development of novel drugs. Ongoing research aims to further elucidate its mechanisms of action and optimize its use in clinical settings, paving the way for innovative treatments in the future.